Cas no 80344-44-1 ( )

• Product Name: &nbsp
• CAS No: 80344-44-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 985486
• PubChem ID: 337526
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• DTXSID70320181
• 80344-44-1
• NSC355943
• NSC-355943
•  

• Inchi： 1S/C10H12O2/c11-7-1-3-9-5-6-10(9)4-2-8-12/h9-12H,5-8H2/t9-,10-/m1/s1
• InChI Key： IXBZWFCGFRFHIK-NXEZZACHSA-N
• SMILES： OCC#C[C@@H]1CC[C@H]1C#CCO

Computed Properties

• Exact Mass: 164.084
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 350.1°C at 760 mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.57
• PSA: 40.46000
• LogP: 0.00400